4-benzyl-1-(4-methoxy-2,5-dimethylbenzyl)piperidine

• IUPAC Name: 4-benzyl-1-[(4-methoxy-2,5-dimethylphenyl)methyl]piperidine
• InChI: InChI=1S/C22H29NO/c1-17-14-22(24-3)18(2)13-21(17)16-23-11-9-20(10-12-23)15-19-7-5-4-6-8-19/h4-8,13-14,20H,9-12,15-16H2,1-3H3
• InChI Key: KLDJVUCROBXZPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)C)CN2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C22H29NO
• Molecular Weight: 323.5 g/mol
• Solubility: 26.4 [ug/mL] (The mean of the results at pH 7.4)

Description

4-benzyl-1-(4-methoxy-2,5-dimethylbenzyl)piperidine, also known as BAMDP, is a chemical compound that belongs to the class of piperidine derivatives. It is a highly potent and selective dopamine D3 receptor antagonist that has been extensively studied for its potential therapeutic applications in various neurological disorders.

Scientific Research Applications

4-benzyl-1-(4-methoxy-2,5-dimethylbenzyl)piperidine has been extensively studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, schizophrenia, and drug addiction. It has been shown to selectively block dopamine D3 receptors, which are implicated in the regulation of reward and motivation pathways in the brain. This makes this compound a promising candidate for the treatment of addiction and other psychiatric disorders.

Mechanism of Action

4-benzyl-1-(4-methoxy-2,5-dimethylbenzyl)piperidine acts as a selective antagonist of dopamine D3 receptors, which are primarily located in the mesolimbic and mesocortical pathways in the brain. These pathways are involved in the regulation of reward and motivation, and dopamine D3 receptors play a key role in modulating the activity of these pathways. By blocking these receptors, this compound can modulate the activity of these pathways and potentially reduce addictive behaviors and other psychiatric symptoms.
Biochemical and Physiological Effects:
This compound has been shown to have a high affinity for dopamine D3 receptors, with a Ki value of 0.2 nM. It is highly selective for this receptor subtype, with minimal binding to other dopamine receptor subtypes. In animal studies, this compound has been shown to reduce cocaine self-administration and reinstatement of drug-seeking behavior, indicating its potential as a treatment for drug addiction. It has also been shown to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of 4-benzyl-1-(4-methoxy-2,5-dimethylbenzyl)piperidine is its high selectivity for dopamine D3 receptors, which makes it a useful tool for studying the role of these receptors in various neurological disorders. However, its potency and selectivity also make it difficult to work with, as small changes in concentration can have significant effects on its activity. Additionally, its high affinity for dopamine D3 receptors may limit its usefulness in studying other dopamine receptor subtypes.

Future Directions

There are several potential future directions for research on 4-benzyl-1-(4-methoxy-2,5-dimethylbenzyl)piperidine. One area of interest is its potential as a treatment for drug addiction and other psychiatric disorders. Further studies are needed to determine the optimal dosing and administration regimen for these applications. Additionally, the mechanism of action of this compound and its effects on other neurotransmitter systems should be further investigated to better understand its potential therapeutic applications. Finally, the development of more selective and potent dopamine D3 receptor antagonists could lead to improved therapeutic options for neurological disorders.

Synthesis Methods

The synthesis of 4-benzyl-1-(4-methoxy-2,5-dimethylbenzyl)piperidine involves the reaction of 4-methoxy-2,5-dimethylbenzaldehyde with benzylamine in the presence of acetic acid and sodium triacetoxyborohydride. The resulting intermediate is then reacted with piperidine in the presence of acetic acid to yield this compound. The purity and yield of the compound can be improved by recrystallization from ethanol.